Cas no 18299-82-6 (Octadecanoicacid, heptadecyl ester)

Octadecanoic acid, heptadecyl ester (C35H70O2) is a long-chain fatty acid ester with a high molecular weight, offering thermal stability and low volatility. Its hydrophobic properties make it suitable as a lubricant, emollient, or thickening agent in industrial and cosmetic formulations. The ester's structure provides consistent performance in high-temperature applications.

Octadecanoicacid, heptadecyl ester structure

18299-82-6 structure

Product Name:Octadecanoicacid, heptadecyl ester

CAS No:18299-82-6

MF:C₃₅H₇₀O₂

MW:522.92911195755

CID:236741

PubChem ID:289805

Update Time:2025-06-19

Octadecanoicacid, heptadecyl ester Chemical and Physical Properties

Names and Identifiers

- Octadecanoicacid, heptadecyl ester
- heptadecyl octadecanoate
- AC1L6CIP
- AC1Q67F2
- AG-K-57852
- AR-1J1497
- CTK4D8382
- NSC152077
- Octadecansaeure-heptadecylester
- stearic acid heptadecyl ester
- Stearinsaeureheptadecylester
- Stearinsaeure-heptadecylester
- Stearinsaeure-n-heptadecylester
- Octadecanoic acid heptadecyl ester
- SCHEMBL365930
- heptadecanoyl stearate
- Octadecanoic acid, heptadecyl ester
- DTXSID70302604
- 18299-82-6
- NSC-152077
- A812825
- heptadecyl stearate
- DTXCID20253738
- Heptadecyl octadecanoic acid
- Inchi： 1S/C35H70O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35(36)37-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-34H2,1-2H3
- InChI Key： GWFGDXZQZYMSMJ-UHFFFAOYSA-N
- SMILES： O(C(CCCCCCCCCCCCCCCCC)=O)CCCCCCCCCCCCCCCCC

Computed Properties

Exact Mass: 522.5379
Monoisotopic Mass: 522.53758147g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 37
Rotatable Bond Count: 33
Complexity: 420
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 16.8
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.3
LogP: 12.66250

Octadecanoicacid, heptadecyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Larodan	45-1817-9-100mg	Heptadecanoyl stearate	18299-82-6	>99%	100mg	€58.00	2025-03-07
A2B Chem LLC	AA98699-100mg	Octadecanoic acid, heptadecyl ester	18299-82-6	>99%	100mg	$267.00	2024-04-20